Cas no 1823229-61-3 (N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE)

• Product Name: N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE
• CAS No: 1823229-61-3
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5745655
• PubChem ID: 18946244
• Update Time: 2025-07-15

N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE Chemical and Physical Properties

Names and Identifiers

• 1-N-benzyl-4-N,4-N-dimethylcyclohexane-1,4-diamine
• 1823229-61-3
• 196614-18-3
• N1-Benzyl-n4,n4-dimethylcyclohexane-1,4-diamine
• MFCD23378626
• DTXSID701187537
• cis-N1,N1-Dimethyl-N4-(phenylmethyl)-1,4-cyclohexanediamine
• 1,4-Cyclohexanediamine, N1,N1-dimethyl-N4-(phenylmethyl)-
• N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE

• Inchi： 1S/C15H24N2/c1-17(2)15-10-8-14(9-11-15)16-12-13-6-4-3-5-7-13/h3-7,14-16H,8-12H2,1-2H3
• InChI Key： JWBRDCJFJIFYDT-UHFFFAOYSA-N
• SMILES： N(C)(C)C1CCC(CC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 337.1±35.0 °C(Predicted)
• pka: 10.52±0.33(Predicted)

Additional information on N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE

Introduction to N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE (CAS No. 1823229-61-3)

N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1823229-61-3, exhibits a complex molecular structure that makes it a promising candidate for various applications in drug development and material science. The presence of both benzyl and dimethylcyclohexane substituents in its molecular framework suggests potential interactions with biological targets, making it an intriguing subject for further research.

The chemical formula of N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE can be represented as C₁₆H₂₇N₂. This structure consists of a cyclohexane ring substituted with two methyl groups at the 4-position and a benzyl group at the 1-position, along with two amine functional groups at the 4-position. The combination of these functional groups imparts unique chemical properties that could be exploited in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of new pharmacophores that can interact selectively with biological targets. The structural features of N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE make it a candidate for such applications. For instance, the benzyl group can serve as a hydrophobic anchor, while the dimethylcyclohexane moiety can provide steric hindrance and influence binding affinity. The diamine groups offer opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific biological activities.

One of the most compelling aspects of N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE is its potential in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile intermediate in synthetic organic chemistry. These properties have been leveraged in the development of novel scaffolds for drug discovery programs.

The synthesis of N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a cyclohexanone derivative, which is then subjected to Grignard reaction or other organometallic transformations to introduce the desired substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

Recent studies have highlighted the importance of understanding the stereochemistry of N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE in its biological activity. The presence of chiral centers in its structure can significantly influence its interactions with biological targets. Researchers have utilized chiral resolution techniques to obtain enantiomerically pure forms of the compound, which have been tested for their pharmacological properties. These studies have provided valuable insights into the relationship between molecular structure and biological function.

The potential applications of N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE extend beyond drug development. Its unique chemical properties make it suitable for use in material science, particularly in the design of functional polymers and coatings. The compound's ability to form stable complexes with other molecules has been explored in the development of novel materials with enhanced mechanical and thermal properties.

In conclusion, N1-BENZYL-N4,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE (CAS No. 1823229-61-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its complex molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As our understanding of its biological activity continues to grow, new applications for this compound are likely to emerge, contributing to advancements in medicine and technology.